Cas no 2229509-16-2 (2-4-(difluoromethoxy)-2-fluorophenylethan-1-ol)

• Product Name: 2-4-(difluoromethoxy)-2-fluorophenylethan-1-ol
• CAS No: 2229509-16-2
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 6318453
• PubChem ID: 122575283
• Update Time: 2025-05-27

2-4-(difluoromethoxy)-2-fluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(difluoromethoxy)-2-fluorophenylethan-1-ol
• 2-[4-(difluoromethoxy)-2-fluorophenyl]ethan-1-ol
• SCHEMBL18097542
• 2229509-16-2
• EN300-1966765

• Inchi： 1S/C9H9F3O2/c10-8-5-7(14-9(11)12)2-1-6(8)3-4-13/h1-2,5,9,13H,3-4H2
• InChI Key： UEIPHMPBJAZSQT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCO)OC(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-4-(difluoromethoxy)-2-fluorophenylethan-1-ol

Recent Advances in the Study of 2-4-(Difluoromethoxy)-2-fluorophenylethan-1-ol (CAS: 2229509-16-2)

The compound 2-4-(difluoromethoxy)-2-fluorophenylethan-1-ol (CAS: 2229509-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility as a bioactive compound.

One of the key areas of investigation has been the synthesis and optimization of 2-4-(difluoromethoxy)-2-fluorophenylethan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, addressing challenges associated with the introduction of fluorine atoms into the aromatic ring. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination have been employed to enhance efficiency and reduce by-products. These advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacological studies have revealed that 2-4-(difluoromethoxy)-2-fluorophenylethan-1-ol exhibits potent activity against specific biological targets. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy as an inhibitor of certain enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated to assess its suitability as a drug candidate.

Mechanistic studies have further elucidated the molecular interactions of 2-4-(difluoromethoxy)-2-fluorophenylethan-1-ol with its targets. X-ray crystallography and molecular docking simulations have provided detailed structural insights into its binding modes, highlighting the importance of the difluoromethoxy and fluorophenyl groups in mediating these interactions. These findings are instrumental in guiding the design of derivatives with improved selectivity and potency.

In conclusion, the recent research on 2-4-(difluoromethoxy)-2-fluorophenylethan-1-ol (CAS: 2229509-16-2) underscores its potential as a versatile scaffold for drug development. The advancements in synthesis, pharmacological profiling, and mechanistic understanding pave the way for further exploration of its therapeutic applications. Future studies should focus on optimizing its properties and evaluating its safety and efficacy in clinical settings.